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Compound of Interest

Compound Name: Perphenazine sulfoxide

Cat. No.: B146852 Get Quote

Perphenazine Sulfoxide: A Comprehensive
Technical Guide
This technical guide provides an in-depth overview of the chemical properties, structure, and

relevant experimental methodologies for perphenazine sulfoxide, a primary metabolite of the

antipsychotic drug perphenazine. This document is intended for researchers, scientists, and

professionals in the field of drug development and pharmacology.

Chemical Properties and Structure
Perphenazine sulfoxide is formed through the oxidation of perphenazine and is an active

metabolite.[1] Its chemical identity and key physicochemical properties are summarized below.

Chemical Structure
The structure of perphenazine sulfoxide is characterized by a phenothiazine core, a

piperazine ring, and a sulfoxide functional group. The sulfoxidation occurs on the sulfur atom of

the phenothiazine ring system.

IUPAC Name: 4-[3-(2-chloro-5-oxido-10H-phenothiazin-10-yl)propyl]-1-piperazineethanol[1]

Canonical SMILES: C1CN(CCN1CCCN2C3=CC=CC=C3S(=O)C4=C2C=C(C=C4)Cl)CCO[2]
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InChI: 1S/C21H26ClN3O2S/c22-17-6-7-21-19(16-17)25(18-4-1-2-5-20(18)28(21)27)9-3-8-

23-10-12-24(13-11-23)14-15-26/h1-2,4-7,16,26H,3,8-15H2[1]

Physicochemical Properties
A compilation of the key physicochemical properties of perphenazine sulfoxide is presented in

Table 1.

Property Value Reference

Molecular Formula C21H26ClN3O2S [1][2][3]

Molecular Weight 419.97 g/mol

Monoisotopic Mass 419.1434259 u [2][3]

Appearance Solid [1]

Solubility

DMF: 3 mg/ml, DMSO: 2

mg/ml, Ethanol: 3 mg/ml, PBS

(pH 7.2): insoluble

[1]

UV Absorption Maxima 239, 278 nm [1]

pKa (Predicted) 14.96 ± 0.10 [2]

XLogP3 2.9 [3]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
5 [2][3]

Rotatable Bond Count 6 [2][3]

Topological Polar Surface Area 77 Å² [2][3]

Complexity 532 [2][3]

Experimental Protocols
This section details methodologies for the preparation and analysis of perphenazine
sulfoxide.
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Preparation of Perphenazine Sulfoxide Standard
Solution
This protocol describes the synthesis of a perphenazine sulfoxide stock solution from

perphenazine for use as a standard in analytical methods.[4]

Materials:

Perphenazine drug stock solution (1.0 mg/mL in 1% v/v aqueous hydrochloric acid)

30% Hydrogen peroxide solution

1M Sodium bisulfite solution

1% Hydrochloric acid

Volumetric flasks (50 mL)

Water bath at 60°C

Pipettes

Procedure:

Pipette 5 mL of the perphenazine drug stock solution into a 50 mL volumetric flask.

Add 1 mL of 30% hydrogen peroxide solution to the flask.

Heat the mixture in a water bath at 60°C for 10 minutes. The reaction to form the sulfoxide is

complete within this time.

After heating, cool the solution to room temperature.

Dilute the solution to the 50 mL mark with 1M sodium bisulfite solution to quench the excess

hydrogen peroxide, and mix thoroughly. This results in a perphenazine sulfoxide stock

solution of approximately 0.02 mg/mL.
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For further dilutions, pipette 10 mL of this stock solution into a 50 mL volumetric flask and

dilute to volume with 1% hydrochloric acid.

Liquid Chromatographic Determination of Perphenazine
and Perphenazine Sulfoxide
This method is suitable for the quantitative analysis of perphenazine and perphenazine
sulfoxide in pharmaceutical dosage forms.[4]

Instrumentation:

Liquid chromatograph system with a pump, injector, and a UV detector set at 229 nm.

A 150 x 4.6 mm id column with 5 µm nitrile bonded phase (e.g., Dupont, Zorbax CN).

Computing integrator.

Reagents and Solutions:

Mobile Phase: A filtered and degassed solution of aqueous 0.025M sodium acetate-acetic

acid buffer (pH 4.5), methanol, and acetonitrile in a 30:30:40 v/v/v ratio.

Internal Standard: 0.5 mg/mL trifluoperazine hydrochloride in methanol.

Drug Stock Solution: 1.0 mg/mL perphenazine in 1% (v/v) aqueous hydrochloric acid.

Perphenazine Sulfoxide Stock Solution: Prepared as described in Protocol 2.1.

Standard Solution: Pipette 10 mL of the drug stock solution, 25 mL of the perphenazine
sulfoxide stock solution, and 10 mL of the internal standard into a 100 mL volumetric flask.

Dilute to volume with methanol and mix.

Chromatographic Conditions:

Flow Rate: 2.5 mL/min

Injection Volume: Approximately 10 µL
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Procedure:

Inject equal volumes of the standard solution and the assay preparation into the

chromatograph.

Record the chromatograms and calculate the amounts of perphenazine and perphenazine
sulfoxide in the sample by comparing the peak height ratios to the internal standard with

those of the standard solution.

Biological Activity and Signaling Pathways
Perphenazine is metabolized in the liver through various pathways, including sulfoxidation,

hydroxylation, dealkylation, and glucuronidation.[5][6] Perphenazine sulfoxide is an active

metabolite that exhibits affinity for several neurotransmitter receptors.

Receptor Binding Profile
Perphenazine sulfoxide selectively binds to dopamine D2 and α1-adrenergic receptors, with a

lower affinity for α2-adrenergic receptors.[1] The binding affinities (Ki) in rat brain are:

Dopamine D2 receptors: 5.9 nM

α1-adrenergic receptors: 24 nM

α2-adrenergic receptors: 683 nM

Signaling and Metabolism
The metabolic conversion of perphenazine to perphenazine sulfoxide is a key step in its

biotransformation. The mechanism of action of perphenazine, and by extension its active

metabolites, is primarily through the antagonism of dopamine D2 receptors in the central

nervous system.[5][7] This blockade is believed to be responsible for its antipsychotic effects.
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Caption: Metabolic pathway of perphenazine to perphenazine sulfoxide.

The antagonism of dopamine D2 receptors by perphenazine and its active metabolite,

perphenazine sulfoxide, is a central aspect of their pharmacological effect.
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Caption: Antagonism of the Dopamine D2 receptor by perphenazine sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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